2,6-Bis(methoxymethyl)pyrimidin-4-amine
Overview
Description
2,6-Bis(methoxymethyl)pyrimidin-4-amine, also known as BMMP, is a pyrimidine derivative that has gained attention in scientific research due to its potential applications in various fields. This compound has a unique structure that makes it a promising candidate for drug development, as well as other scientific applications.
Scientific Research Applications
Application 1: Anti-inflammatory Activities
- Summary of the Application : Pyrimidines, including “2,6-Bis(methoxymethyl)pyrimidin-4-amine”, have been found to exhibit a range of pharmacological effects, including anti-inflammatory activities .
- Methods of Application or Experimental Procedures : The anti-inflammatory effects of pyrimidines are attributed to their inhibitory response versus the expression and activities of certain vital inflammatory mediators .
- Results or Outcomes : Literature studies reveal that a large number of pyrimidines exhibit potent anti-inflammatory effects .
Application 2: Synthesis of Bicyclic Systems
- Summary of the Application : Pyrimidines, including “2,6-Bis(methoxymethyl)pyrimidin-4-amine”, can be used in the synthesis of bicyclic systems such as pyrimido[4,5-d]pyrimidines and pyrimido[5,4-d]pyrimidines .
- Methods of Application or Experimental Procedures : The synthesis involves various methods and reactivities of the substituents linked to the ring carbon and nitrogen atoms .
- Results or Outcomes : The synthetic significance of these compounds has been discussed and the biological characteristics of this class of compounds have been studied to date .
Application 3: Preparation of Ru II Complexes
- Summary of the Application : Pyrimidines, including “2,6-Bis(methoxymethyl)pyrimidin-4-amine”, can be used in the preparation of Ru II complexes .
- Methods of Application or Experimental Procedures : The complexes are prepared and characterized in the solid state and in non-aqueous solution .
- Results or Outcomes : A series of Ru II complexes stabilized with the pentapyridyl ligand were prepared .
Application 4: Synthesis of Bicyclic Systems
- Summary of the Application : Pyrimidines, including “2,6-Bis(methoxymethyl)pyrimidin-4-amine”, can be used in the synthesis of bicyclic systems such as pyrimido[4,5-d]pyrimidines and pyrimido[5,4-d]pyrimidines .
- Methods of Application or Experimental Procedures : The synthesis involves various methods and reactivities of the substituents linked to the ring carbon and nitrogen atoms .
- Results or Outcomes : The synthetic significance of these compounds has been discussed and the biological characteristics of this class of compounds have been studied to date .
Application 5: Preparation of Ru II Complexes
- Summary of the Application : Pyrimidines, including “2,6-Bis(methoxymethyl)pyrimidin-4-amine”, can be used in the preparation of Ru II complexes .
- Methods of Application or Experimental Procedures : The complexes are prepared and characterized in the solid state and in non-aqueous solution .
- Results or Outcomes : A series of Ru II complexes stabilized with the pentapyridyl ligand were prepared .
properties
IUPAC Name |
2,6-bis(methoxymethyl)pyrimidin-4-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13N3O2/c1-12-4-6-3-7(9)11-8(10-6)5-13-2/h3H,4-5H2,1-2H3,(H2,9,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JZMYXVUTBKQFPS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC1=CC(=NC(=N1)COC)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
183.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,6-Bis(methoxymethyl)pyrimidin-4-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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